4-Benzyloxymethyl-2-methyleneoxetane

• Molecular Formula: C12H14O2
• Molecular Weight: 190.24 g/mol
• IUPAC Name: 2-methylidene-4-(phenylmethoxymethyl)oxetane
• InChI: InChI=1S/C12H14O2/c1-10-7-12(14-10)9-13-8-11-5-3-2-4-6-11/h2-6,12H,1,7-9H2
• InChI Key: ZUXDIBVJJMABJW-UHFFFAOYSA-N
• Canonical SMILES: C=C1CC(O1)COCC2=CC=CC=C2

Description

4-Benzyloxymethyl-2-methyleneoxetane is a strained four-membered oxetane derivative characterized by a benzyloxymethyl substituent at the 4-position and a methylene group at the 2-position. Oxetanes are known for their high ring strain, which imparts unique reactivity, making them valuable intermediates in medicinal chemistry and materials science. The benzyloxymethyl group enhances steric bulk and modulates electronic properties, while the methylene group contributes to structural rigidity.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

The following table compares 4-Benzyloxymethyl-2-methyleneoxetane with structurally related heterocyclic compounds, focusing on key structural features, reactivity, and spectral properties.

Compound Name	Core Structure	Key Substituents	Ring Strain	Reactivity Profile	Notable Spectral Data (IR/NMR)
4-Benzyloxymethyl-2-methyleneoxetane	Oxetane (O-heterocycle)	4-benzyloxymethyl, 2-methylene	High	Ring-opening via nucleophiles, acid/base catalysis	IR: C-O stretch (~1100 cm⁻¹), 1H-NMR: δ 4.5–5.0 (methylene protons)1
4-(Benzyloxy)azetidin-2-one derivatives	Azetidinone (N-heterocycle)	4-benzyloxy, 3-chloro, substituted phenyl	Moderate	β-lactam-like reactivity, nucleophilic attack at carbonyl	IR: C=O stretch (~1750 cm⁻¹), 1H-NMR: δ 3.8–4.2 (chloroazetidinone protons)
3-Methyleneoxetane	Oxetane	3-methylene	Very high	Rapid [2+2] cycloadditions, radical reactions	IR: C=C stretch (~1650 cm⁻¹), 13C-NMR: δ 115–120 (methylene carbons)
Benzyl-substituted tetrahydrofurans	Tetrahydrofuran (O-heterocycle)	Benzyl groups at various positions	Low	Acid-catalyzed ring-opening, ether stability	IR: C-O stretch (~1050 cm⁻¹), 1H-NMR: δ 3.6–4.0 (ether protons)

Key Findings from Comparative Analysis

Ring Strain and Reactivity: The oxetane core in 4-Benzyloxymethyl-2-methyleneoxetane exhibits higher strain than azetidinones (e.g., 4-(benzyloxy)azetidin-2-one derivatives) due to smaller bond angles, favoring ring-opening reactions under milder conditions compared to azetidinones, which require stronger nucleophiles or electrophiles. The methylene group at the 2-position increases electron density at the oxetane oxygen, enhancing susceptibility to acid-catalyzed cleavage compared to unsubstituted oxetanes.

Spectral Distinctions: IR Spectroscopy: The absence of a carbonyl peak (~1750 cm⁻¹) in 4-Benzyloxymethyl-2-methyleneoxetane distinguishes it from azetidinone derivatives. Instead, its IR spectrum shows prominent C-O stretches (~1100 cm⁻¹) and C-H bends from the benzyl group. NMR Spectroscopy: The methylene protons in 4-Benzyloxymethyl-2-methyleneoxetane resonate at δ 4.5–5.0, shifted downfield due to ring strain and conjugation with the oxygen atom. In contrast, azetidinone derivatives show upfield-shifted protons (δ 3.8–4.2) near the electronegative chlorine substituent.

Synthetic Utility: 4-Benzyloxymethyl-2-methyleneoxetane is more reactive in photopolymerization than benzyl-substituted tetrahydrofurans due to greater ring strain. Unlike azetidinones (used as β-lactam mimics), oxetanes like 4-Benzyloxymethyl-2-methyleneoxetane are preferred in drug design for their metabolic stability and reduced propensity for enzymatic degradation.

Thermodynamic Stability :

• Computational studies suggest that the benzyloxymethyl group in 4-Benzyloxymethyl-2-methyleneoxetane stabilizes the ring through hyperconjugation, reducing strain energy by ~5 kcal/mol compared to simpler oxetanes.